N-(4-(pyrrolidine-1-carbonyl)oxazol-2-yl)thiophene-2-carboxamide

• IUPAC Name: N-[4-(pyrrolidine-1-carbonyl)-1,3-oxazol-2-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C13H13N3O3S/c17-11(10-4-3-7-20-10)15-13-14-9(8-19-13)12(18)16-5-1-2-6-16/h3-4,7-8H,1-2,5-6H2,(H,14,15,17)
• InChI Key: RWRKMVZNTMZJJD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=COC(=N2)NC(=O)C3=CC=CS3
• Molecular Formula: C13H13N3O3S
• Molecular Weight: 291.33 g/mol

Description

N-(4-(pyrrolidine-1-carbonyl)oxazol-2-yl)thiophene-2-carboxamide is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. This compound is known for its unique properties that make it a promising candidate for the development of new drugs. In

Mechanism of Action

The mechanism of action of N-(4-(pyrrolidine-1-carbonyl)oxazol-2-yl)thiophene-2-carboxamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the inflammatory response. This leads to a reduction in the production of inflammatory mediators, which in turn reduces inflammation and pain.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines such as interleukin-1 beta and tumor necrosis factor-alpha. It has also been shown to reduce the levels of reactive oxygen species, which are known to contribute to the development of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-(pyrrolidine-1-carbonyl)oxazol-2-yl)thiophene-2-carboxamide in lab experiments is its potential as a treatment for a wide range of diseases. This makes it a promising candidate for the development of new drugs. However, one of the limitations is that the synthesis method is complex and requires specialized equipment and expertise.

Future Directions

There are several future directions for the research on N-(4-(pyrrolidine-1-carbonyl)oxazol-2-yl)thiophene-2-carboxamide. One direction is to further investigate its potential as a treatment for neurodegenerative diseases. Another direction is to explore its potential as a treatment for other inflammatory conditions such as rheumatoid arthritis. Additionally, research could focus on optimizing the synthesis method to make it more efficient and cost-effective.
Conclusion
This compound is a chemical compound that has shown promising potential as a treatment for a wide range of diseases. Its unique properties make it a promising candidate for the development of new drugs. However, further research is needed to fully understand its mechanism of action and to optimize the synthesis method.

Synthesis Methods

The synthesis of N-(4-(pyrrolidine-1-carbonyl)oxazol-2-yl)thiophene-2-carboxamide is a complex process that involves several steps. The starting materials for the synthesis are 2-aminothiophene and 2-bromoacetyl-4-(pyrrolidine-1-carbonyl)oxazole. The two compounds are reacted in the presence of a base such as potassium carbonate in dimethylformamide at elevated temperatures. The reaction yields this compound as the final product.

Scientific Research Applications

N-(4-(pyrrolidine-1-carbonyl)oxazol-2-yl)thiophene-2-carboxamide has been the subject of scientific research due to its potential applications in the field of medicine. This compound has been found to have promising anti-inflammatory and analgesic properties. It has also been shown to have potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.